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Compound of Interest

Compound Name: 4,4'-Difluorobenzophenone

Cat. No.: B049673 Get Quote

Physical Properties of 4,4'-
Difluorobenzophenone: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4,4'-
Difluorobenzophenone, a crucial intermediate in the synthesis of high-performance polymers

like polyetheretherketone (PEEK).[1][2] The data and experimental protocols detailed herein

are intended to support research and development activities where this compound is utilized.

Core Physical Properties
4,4'-Difluorobenzophenone is a colorless to white crystalline solid at standard conditions.[1]

[2][3] Its physical characteristics, particularly its melting and boiling points, are critical

parameters for its application in various synthetic processes.

Data Summary
The melting and boiling points of 4,4'-Difluorobenzophenone, as reported by various

chemical suppliers and scientific databases, are summarized below. The variation in melting

point ranges can be attributed to the purity of the substance.
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Physical Property Value Source

Melting Point 107.5 to 108.5 °C Wikipedia[1], Benchchem[4]

102-110 °C Apollo Scientific[5]

105-111 °C Thermo Scientific[3][6]

106-109 °C
Chem-Impex[2], Fisher

Scientific[7]

102-105 °C Sigma-Aldrich

107.0 to 110.0 °C Tokyo Chemical Industry

108 °C Google Patents[8]

Boiling Point 170-172 °C at 10 mmHg
Apollo Scientific[5], Chem-

Impex[2]

137 °C at 3 mmHg Fluoryx Labs[9]

200 °C Fisher Scientific[7]

Experimental Protocols
While specific experimental reports detailing the determination of these constants for 4,4'-
Difluorobenzophenone are not extensively published in readily available literature, the

following represents standard methodologies employed for such characterizations.

Melting Point Determination (Capillary Method)
The melting point is typically determined using the capillary method, often with a Thiele tube or

a modern digital melting point apparatus.

Procedure:

A small amount of finely powdered, dry 4,4'-Difluorobenzophenone is packed into a

capillary tube, sealed at one end.

The capillary tube is attached to a thermometer.
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The assembly is immersed in a heating bath (commonly paraffin oil or silicone oil) within a

Thiele tube.

The bath is heated gently and uniformly.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Boiling Point Determination (Thiele Tube Method)
The boiling point, especially at reduced pressure, is determined to characterize the liquid phase

of the compound.

Procedure:

A small volume of 4,4'-Difluorobenzophenone is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed within the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube.

As the temperature rises, a continuous stream of bubbles will emerge from the capillary tube.

The heat source is then removed. The temperature at which the bubbling ceases and the

liquid begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a standardized workflow for the characterization of the

physical properties of a synthesized or procured batch of 4,4'-Difluorobenzophenone.
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Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b049673?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/4,4%27-Difluorobenzophenone
https://www.chemimpex.com/products/30401
https://www.thermofisher.com/order/catalog/product/A10653.18
https://www.benchchem.com/product/b049673
https://store.apolloscientific.co.uk/product/44-difluorobenzophenone
https://www.thermofisher.com/order/catalog/product/A10653.30
https://www.thermofisher.com/order/catalog/product/A10653.30
https://www.fishersci.ca/shop/products/4-4-difluorobenzophenone-99-thermo-scientific/p-110625
https://patents.google.com/patent/EP0004710B1/en
https://patents.google.com/patent/EP0004710B1/en
https://fluoryx.com/products/44-difluorobenzophenone
https://www.benchchem.com/product/b049673#physical-properties-of-4-4-difluorobenzophenone-melting-point-boiling-point
https://www.benchchem.com/product/b049673#physical-properties-of-4-4-difluorobenzophenone-melting-point-boiling-point
https://www.benchchem.com/product/b049673#physical-properties-of-4-4-difluorobenzophenone-melting-point-boiling-point
https://www.benchchem.com/product/b049673#physical-properties-of-4-4-difluorobenzophenone-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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